Cas no 1621706-89-5 (3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate)

• Product Name: 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate
• CAS No: 1621706-89-5
• MF: C₉H₁₅NO₇S
• MW: 281.282902002335
• MDL: MFCD31667701
• CID: 4609483
• PubChem ID: 101810322
• Update Time: 2025-07-09

3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (R)-3-Boc-1,2,3-oxathiazolidine-4-carboxylate 2,2-Dioxide
• 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) 4-methyl ester, 2,2-dioxide, (4R)-
• 3-(tert-Butyl) 4-methyl (R)-1,2,3-oxathiazolidine-3,4-dicarboxylate 2,2-dioxide
• 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate

• MDL： MFCD31667701
• Inchi： 1S/C9H15NO7S/c1-9(2,3)17-8(12)10-6(7(11)15-4)5-16-18(10,13)14/h6H,5H2,1-4H3/t6-/m1/s1
• InChI Key： HJGPFSSCXYNPJJ-ZCFIWIBFSA-N
• SMILES： O1C[C@H](C(OC)=O)N(C(OC(C)(C)C)=O)S1(=O)=O

Additional information on 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate

Comprehensive Overview of 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate (CAS No. 1621706-89-5)

The compound 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate (CAS No. 1621706-89-5) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a oxathiazolidine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and chiral auxiliaries, which are critical in asymmetric synthesis.

One of the key features of 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate is its stereochemistry, specifically the (4R) configuration. This chiral center is essential for its function in stereoselective reactions, a hot topic in modern organic chemistry. The compound’s ability to act as a building block for more complex molecules has garnered attention in drug discovery, particularly in the development of small-molecule therapeutics. Recent studies highlight its utility in creating peptidomimetics, which mimic the structure and function of peptides but with enhanced stability.

The tert-butyl and methyl ester groups in this compound contribute to its stability and solubility, making it suitable for various synthetic applications. These functional groups are often discussed in the context of prodrug design, where researchers aim to improve the bioavailability of active pharmaceutical ingredients. Additionally, the dioxo-1,2lambda6,3-oxathiazolidine moiety is a rare structural motif that has sparked interest in heterocyclic chemistry, a field that continues to grow due to its relevance in material science and medicinal chemistry.

In the realm of green chemistry, 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate has been explored for its potential in sustainable synthesis. With increasing demand for eco-friendly chemical processes, this compound’s role in catalytic reactions and atom economy is under investigation. Its compatibility with biocatalysts and organocatalysts aligns with the industry’s shift toward reducing hazardous waste and energy consumption.

From a commercial perspective, the compound’s CAS No. 1621706-89-5 is frequently searched in databases by chemists and procurement specialists. Its applications in high-throughput screening and combinatorial chemistry make it a sought-after reagent in academic and industrial labs. Furthermore, its relevance to fragment-based drug discovery (FBDD) has been highlighted in recent publications, as it provides a scaffold for designing ligands with high binding affinity.

Safety and handling of 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate are also critical considerations. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. This aligns with broader trends in laboratory safety and chemical storage best practices, which are top priorities for researchers worldwide.

In summary, 3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate (CAS No. 1621706-89-5) is a versatile compound with growing importance in drug development, asymmetric synthesis, and sustainable chemistry. Its unique structural attributes and functional groups make it a valuable tool for advancing research in multiple scientific disciplines. As the demand for innovative chemical solutions rises, this compound is poised to play a pivotal role in future breakthroughs.